Cas no 22647-95-6 (5-(4-bromophenyl)pentanoic acid)
22647-95-6 structure
Product Name:5-(4-bromophenyl)pentanoic acid
CAS No:22647-95-6
MF:C11H13BrO2
MW:257.123722791672
MDL:MFCD09890955
CID:1414111
PubChem ID:10801119
Update Time:2025-04-20
5-(4-bromophenyl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-bromophenyl)pentanoic acid
- Benzenepentanoic acid, 4-bromo-
- LogP
- AB00999668-01
- 4-Bromo-benzenepentanoic acid
- BS-13961
- EN300-43051
- Z361415666
- LH0078
- AKOS005264219
- F20155
- CS-0216437
- 5-(4-bromophenyl)pentanoicAcid
- MFCD09890955
- XAA64795
- YWILUDBFIBDCNN-UHFFFAOYSA-N
- DB-368051
- SCHEMBL1114650
- 22647-95-6
-
- MDL: MFCD09890955
- Inchi: 1S/C11H13BrO2/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h5-8H,1-4H2,(H,13,14)
- InChI Key: YWILUDBFIBDCNN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCCCC(=O)O
Computed Properties
- Exact Mass: 256.00989
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
5-(4-bromophenyl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B804960-5mg |
5-(4-Bromophenyl)pentanoic Acid |
22647-95-6 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B804960-10mg |
5-(4-Bromophenyl)pentanoic Acid |
22647-95-6 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B804960-50mg |
5-(4-Bromophenyl)pentanoic Acid |
22647-95-6 | 50mg |
$ 95.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D962701-250mg |
5-(4-bromophenyl)pentanoic acid |
22647-95-6 | 95% | 250mg |
$105 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1227893-1g |
5-(4-Bromophenyl)pentanoic acid |
22647-95-6 | 95% | 1g |
$400 | 2024-06-03 | |
| Enamine | EN300-43051-0.05g |
5-(4-bromophenyl)pentanoic acid |
22647-95-6 | 95.0% | 0.05g |
$44.0 | 2025-03-21 | |
| Enamine | EN300-43051-0.1g |
5-(4-bromophenyl)pentanoic acid |
22647-95-6 | 95.0% | 0.1g |
$65.0 | 2025-03-21 | |
| Enamine | EN300-43051-0.25g |
5-(4-bromophenyl)pentanoic acid |
22647-95-6 | 95.0% | 0.25g |
$93.0 | 2025-03-21 | |
| Enamine | EN300-43051-0.5g |
5-(4-bromophenyl)pentanoic acid |
22647-95-6 | 95.0% | 0.5g |
$147.0 | 2025-03-21 | |
| Enamine | EN300-43051-1.0g |
5-(4-bromophenyl)pentanoic acid |
22647-95-6 | 95.0% | 1.0g |
$189.0 | 2025-03-21 |
5-(4-bromophenyl)pentanoic acid Related Literature
-
Anna Junker,Dirk Schepmann,Junichiro Yamaguchi,Kenichiro Itami,Andreas Faust,Klaus Kopka,Stefan Wagner,Bernhard Wünsch Org. Biomol. Chem. 2014 12 177
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